4-(2,2,3,3,4,4,4-Heptafluorobutoxy)benzaldehyde

• CAS No.: 943767-44-0
• Molecular Formula: C11H7F7O2
• Molecular Weight: 304.16 g/mol
• IUPAC Name: 4-(2,2,3,3,4,4,4-heptafluorobutoxy)benzaldehyde
• InChI: InChI=1S/C11H7F7O2/c12-9(13,10(14,15)11(16,17)18)6-20-8-3-1-7(5-19)2-4-8/h1-5H,6H2
• InChI Key: KAWWGOMJWIPHRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)OCC(C(C(F)(F)F)(F)F)(F)F

Description

4-(2,2,3,3,4,4,4-Heptafluorobutoxy)benzaldehyde is a useful research compound. Its molecular formula is C11H7F7O2 and its molecular weight is 304.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Following the above procedure, a solution of 2,2,3,3,4,4,4-heptafluoro-1-butanol (750 μL, 6 mmol) in N,N-dimethylformamide (8 mL) and 4-fluorobenzaldehyde (429 μL, 4 mmol) were reacted together with sodium hydride (288 mg as 55-60% mineral oil dispersion, 6 mmol) in N,N-dimethylformamide (2 mL). Flash chromatography gave 117 mg of 4-(2,2,3,3,4,4,4-heptafluorobutoxy)benzaldehyde; 1H NMR (300 MHz, CDCl3) δ 9.93 (s, 1H), 7.89 (d, 2H), 7.08 (d, 2H), 4.54 (tt, 2H) ppm.

Synthesis routes and methods II

Procedure details